Sulphur diterbium dioxide

• CAS No.: 12143-18-9
• Molecular Formula: H2O2STb2
• Molecular Weight: 383.93036
• IUPAC Name: oxygen(2-);terbium(3+);sulfide
• InChI: InChI=1S/2O.S.2Tb/q3*-2;2*+3
• SMILES: [O-2].[O-2].[S-2].[Tb+3].[Tb+3]

Description

Sulphur diterbium dioxide (CAS No. 12143-18-9) is a rare inorganic compound containing terbium (a lanthanide), sulfur, and oxygen. Terbium oxides and sulfates, such as Terbium(III) sulfate octahydrate (Tb₂(SO₄)₃·8H₂O), are better characterized and exhibit properties typical of rare-earth compounds, including luminescence and paramagnetism . This compound likely exists as a crystalline solid, given the stability of terbium oxides and sulfates under standard conditions. However, its synthesis, exact stoichiometry, and applications remain understudied in publicly available literature.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares Sulphur diterbium dioxide with structurally or functionally related compounds: sulfur dioxide (SO₂), sulfur trioxide (SO₃), and Terbium(III) sulfate octahydrate.

Property	This compound	Sulfur Dioxide (SO₂)	Sulfur Trioxide (SO₃)	Terbium(III) Sulfate Octahydrate
Chemical Formula	Presumed Tb₂(SOₓ)ₙ (exact unknown)	SO₂	SO₃	Tb₂(SO₄)₃·8H₂O
Physical State	Likely solid	Gas (boiling point: -10°C)	Liquid/solid (mp: 16.8°C)	Crystalline solid
Reactivity	Uncharacterized; may decompose to release SOₓ or Tb oxides under heat	Acidic oxide; forms H₂SO₃ in water	Reacts violently with water to form H₂SO₄	Hygroscopic; decomposes to Tb oxides and SOₓ at high temperatures
Health Hazards	Potential release of corrosive SOₓ vapors and Tb oxides	Toxic gas; causes respiratory distress, eye irritation	Corrosive; severe burns on contact	Irritant; releases hazardous SOₓ when heated
Applications	Unreported; potential niche uses in catalysis or materials science	Industrial acid production, food preservative	Sulfuric acid synthesis	Research (luminescence, magnetic studies)
Environmental Impact	Unstudied	Contributes to acid rain	Acid rain precursor	Low environmental mobility due to rare-earth content

Key Findings:

• Chemical Behavior : Unlike SO₂ and SO₃, which are acidic gases, this compound is hypothesized to act as a mixed oxide with both acidic (sulfur-derived) and basic (terbium-derived) properties. Its reactivity with water remains unverified but could mirror terbium sulfates, which hydrolyze slowly .
• Thermal Stability : Terbium compounds like Tb₂(SO₄)₃ decompose above 400°C, releasing SOₓ gases . This compound may follow similar decomposition pathways, posing handling challenges.

Q & A

Basic Research Question

• XRD and neutron diffraction : Essential for determining lattice parameters and atomic positions. For oxygen-sulfur disorder in the anion sublattice, neutron diffraction provides higher resolution .
• X-ray photoelectron spectroscopy (XPS) : Identifies oxidation states of Tb (typically +3) and sulfur/oxygen bonding environments .
• Magnetic susceptibility measurements : To study Tb³⁺ magnetic interactions, use SQUID magnetometry in the 2–300 K range .
  Advanced Tip : Pair density functional theory (DFT) calculations with experimental data to resolve ambiguities in electronic structure .

How do researchers reconcile discrepancies in reported thermodynamic properties (e.g., enthalpy of formation) for this compound?

Advanced Research Question
Discrepancies often stem from synthesis conditions or impurity phases. To address this:

• Cross-validation : Combine calorimetry (e.g., solution calorimetry) with phase-pure samples verified via XRD and electron microscopy .
• Error analysis : Quantify uncertainties from impurity contributions using Rietveld refinement (e.g., 2% Tb₂O₃ impurity can alter enthalpy by ±15 kJ/mol) .
  Methodological Framework : Apply the "3σ rule" to outlier data and replicate experiments under controlled atmospheres .

What computational approaches are suitable for modeling the electronic and magnetic behavior of this compound?

Advanced Research Question

• DFT + Hubbard U : Accounts for strong electron correlations in Tb 4f orbitals. Set U = 6–8 eV for Tb³⁺ based on prior lanthanide oxide studies .
• Monte Carlo simulations : Model magnetic ordering transitions observed below 50 K .
  Validation : Compare calculated bandgaps with experimental UV-Vis absorption edges (e.g., 3.2 eV predicted vs. 3.0–3.5 eV observed) .

How should researchers design experiments to investigate anion (S/O) substitution effects in this compound?

Advanced Research Question

• Defect engineering : Synthesize Tb₂S₂₋ₓOₓ solid solutions via controlled gas-phase reactions (e.g., H₂S/H₂O mixtures) .
• Spectroscopic mapping : Use Raman spectroscopy to track S-O vibrational modes (e.g., 450 cm⁻¹ for S-S bonds vs. 600 cm⁻¹ for S-O) .
  Data Interpretation : Correlate anion composition with conductivity measurements to identify optimal doping levels for semiconductor applications .

What strategies mitigate oxygen contamination during this compound synthesis?

Basic Research Question

• Atmosphere control : Use gloveboxes (<1 ppm O₂/H₂O) and sealed quartz ampoules evacuated to 10⁻⁵ mbar .
• Precursor pretreatment : Anneal Tb₂O₃ under H₂ at 500°C to reduce surface oxides .
  Quality Control : Auger electron spectroscopy (AES) to detect surface oxygen (<2 at.% acceptable) .

How can researchers systematically evaluate the catalytic potential of this compound in redox reactions?

Advanced Research Question

• Activity screening : Test in model reactions (e.g., CO oxidation) using fixed-bed reactors with online GC-MS analysis .
• Surface analysis : Operando XPS to monitor sulfur oxidation states during catalysis .
  Data Reporting : Normalize turnover frequencies (TOF) to surface area (BET) and active sites (estimated via H₂ chemisorption) .

What are the best practices for documenting and replicating synthesis procedures in publications?

Basic Research Question

• Detailed protocols : Specify furnace ramp rates (±1°C/min), gas flow rates (±5%), and cooling methods (quenching vs. slow cooling) .
• Data transparency : Include raw XRD patterns and TGA curves in supplementary materials .
  Reproducibility Checklist : Follow the "FAIR" principles (Findable, Accessible, Interoperable, Reusable) for data sharing .